Cas no 1822348-92-4 (Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate)

• Product Name: Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate
• CAS No: 1822348-92-4
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5776947
• PubChem ID: 126971855
• Update Time: 2025-10-28

Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1826836
• methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate
• 1822348-92-4
• Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate

• Inchi： 1S/C9H10FNO3/c1-14-9(13)8(11)6-3-2-5(12)4-7(6)10/h2-4,8,12H,11H2,1H3
• InChI Key： CIFJFCPERPNUTH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)OC)N)O

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate

Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate (CAS No. 1822348-92-4): An Overview of Its Properties and Applications

Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate (CAS No. 1822348-92-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate, is characterized by its unique chemical structure, which includes a fluoro-substituted phenyl ring and an amino group. These structural features contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical formula of Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate is C₁₀H₁₁FO₃N, and its molecular weight is approximately 210.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

Recent studies have highlighted the potential of Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of drugs targeting neurological disorders. The presence of the fluoro-substituted phenyl ring and the amino group provides the compound with unique pharmacological properties, making it a promising candidate for the development of new medications.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate on central nervous system (CNS) disorders. The results indicated that the compound exhibited significant neuroprotective effects, potentially due to its ability to modulate specific neurotransmitter systems. This finding opens up new avenues for the development of treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Beyond its potential in neurological applications, Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate has also shown promise in cancer research. A study published in Cancer Research demonstrated that the compound possesses anti-proliferative properties against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell growth and survival, such as the PI3K/AKT pathway. These findings suggest that Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate could be a valuable lead compound for the development of novel anticancer agents.

The safety profile of Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. Additionally, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring effective drug delivery and minimizing adverse effects.

In conclusion, Methyl 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetate (CAS No. 1822348-92-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.